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Compound of Interest

Compound Name: Cyclohexyl acetate

Cat. No.: B165965 Get Quote

An In-depth Technical Guide to Cyclohexyl Acetate

Topic: Cyclohexyl Acetate
CAS Number: 622-45-7
Molecular Formula: C₈H₁₄O₂
This technical guide provides a comprehensive overview of cyclohexyl acetate, including its

chemical and physical properties, synthesis protocols, applications, and safety information. The

content is specifically tailored for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Cyclohexyl acetate is a colorless to pale yellow liquid with a fruity odor reminiscent of amyl

acetate.[1][2] It is an ester of cyclohexanol and acetic acid.[3] The key quantitative properties of

cyclohexyl acetate are summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 622-45-7 [1]

Molecular Formula C₈H₁₄O₂ [1][4]

Molecular Weight 142.20 g/mol [1][3]

Appearance Colorless to pale yellow liquid [1]

Odor
Fruity, sweet, reminiscent of

amyl acetate
[1][2]

Boiling Point 172-177 °C at 760 mmHg [1][2]

Melting Point -65 °C [5]

Flash Point 136 °F (58 °C) [1][5][6]

Density 0.966 g/mL at 25 °C [2]

Vapor Density 4.9 (Air = 1) [5]

Vapor Pressure 11.0 mmHg at 25 °C [5]

Solubility in Water
0.2 g/100 mL at 20 °C (Slightly

soluble)
[5]

Solubility in Solvents Miscible with ethanol and ether [1][5]

Refractive Index (n20/D) 1.439 [2]

LogP 2.64 [5]

Autoignition Temperature 635 °F (335 °C) [5]

Synthesis of Cyclohexyl Acetate: Experimental
Protocols
Cyclohexyl acetate is typically synthesized via the esterification of either cyclohexanol or

cyclohexene with an acetic acid source.
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Protocol 1: Esterification of Cyclohexanol with Acetic
Acid
This is a classic Fischer esterification method. The reaction involves heating cyclohexanol with

acetic acid in the presence of an acid catalyst.[1]

Materials:

Cyclohexanol

Glacial Acetic Acid

Concentrated Sulfuric Acid (catalyst)

Sodium Bicarbonate solution (5% aqueous)

Anhydrous Magnesium Sulfate

Boiling chips

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine cyclohexanol and a molar

excess of glacial acetic acid.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Add boiling chips and heat the mixture to reflux for 1-2 hours.

After reflux, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with cold water, 5%

sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter to remove the drying agent.
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Purify the crude cyclohexyl acetate by fractional distillation, collecting the fraction boiling at

approximately 172-177 °C.[1][2]

Protocol 2: Synthesis from Cyclohexene and Acetic Acid
This method involves the acid-catalyzed addition of acetic acid to cyclohexene. A solid acid

catalyst, such as a sulfo-group cation exchange resin, is often used to simplify catalyst

removal.[7]

Materials:

Cyclohexene

Glacial Acetic Acid

Sulfo-group cation exchange resin (e.g., Amberlyst 15)

Reflux apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add

cyclohexene, a molar excess of acetic acid, and the cation exchange resin (e.g., 3% by

weight relative to cyclohexene).[7]

Heat the mixture to reflux (approximately 90-95 °C) with vigorous stirring for 5-8 hours.[7]

Monitor the reaction progress using gas chromatography (GC).

Once the reaction is complete, cool the mixture to room temperature.

Remove the catalyst by simple filtration. The catalyst can be washed with a solvent, dried,

and reused.[7]

The filtrate is then subjected to distillation. First, unreacted cyclohexene and acetic acid are

recovered by distillation at atmospheric pressure.[7]

The remaining residue is then distilled under vacuum to yield pure cyclohexyl acetate.[7]
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Caption: General workflow for the synthesis of cyclohexyl acetate.

Applications in Research and Drug Development
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While primarily used in the flavor and fragrance industries, cyclohexyl acetate's properties

make it relevant to the pharmaceutical sector.[1][8]

Solvent: Its good solvency for a range of organic compounds and relatively low polarity make

it a useful solvent in organic synthesis and for coatings and resins.[1][2]

Chemical Intermediate: Cyclohexyl acetate serves as a versatile intermediate for the

synthesis of other chemicals.[1] The cyclohexyl moiety is a common structural motif in

medicinal chemistry, often used as a bioisostere for aromatic rings to improve metabolic

stability and solubility.[9] The acetate group can be easily hydrolyzed to the corresponding

alcohol (cyclohexanol), which provides a reactive handle for further functionalization to

introduce various pharmacophores.[9]

Drug Development: In drug discovery, scaffolds like cyclohexanol, derived from cyclohexyl
acetate, can be elaborated into more complex molecules. For instance, the hydroxyl group

can be oxidized, alkylated, or used in coupling reactions to build libraries of compounds for

screening. Although not a direct intermediate in many marketed drugs, its structural elements

are present in various bioactive molecules.[8][9]
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Caption: Hypothetical workflow for using cyclohexyl acetate in drug discovery.

Safety and Handling
Cyclohexyl acetate is a combustible liquid and can be a mild irritant.[1][6] Proper safety

precautions are essential during handling.
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Hazard Category Description & Precautions Reference(s)

Flammability

Combustible liquid. Keep away

from heat, sparks, open

flames, and hot surfaces. Use

of a closed system and

ventilation is recommended,

especially above its flash point

(58 °C).

[6][10]

Health Hazards

May cause irritation to the skin,

eyes, and respiratory tract.[1]

[11] High concentrations of

vapor may be narcotic.[5][6]

Prolonged skin contact may

cause dryness or cracking.[10]

Personal Protective Equipment

(PPE)

Wear protective gloves

(solvent-resistant), safety

glasses with side-shields or a

face shield, and a lab coat.

Use in a well-ventilated area or

with a fume hood.

[11][12]

Handling

Avoid contact with skin and

eyes and inhalation of vapor.

[10] All equipment used when

handling the product must be

grounded to prevent static

discharge.[5]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

closed container.[12] Store

away from strong oxidizing

agents and strong bases.[11]

Spill & Disposal In case of a spill, absorb with

an inert material (e.g., sand)

and dispose of according to
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local regulations. Prevent entry

into drains.[10][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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